Cas no 898539-87-2 (3-Buten-2-one, 4-ethoxy-4-(ethylamino)-1,1,1-trifluoro-, (3E)-)

3-Buten-2-one, 4-ethoxy-4-(ethylamino)-1,1,1-trifluoro-, (3E)- structure
898539-87-2 structure
Product Name:3-Buten-2-one, 4-ethoxy-4-(ethylamino)-1,1,1-trifluoro-, (3E)-
CAS No:898539-87-2
MF:C8H12F3NO2
MW:211.181592941284
CID:1945014
PubChem ID:56965576
Update Time:2025-04-21

3-Buten-2-one, 4-ethoxy-4-(ethylamino)-1,1,1-trifluoro-, (3E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-ethoxy-4-(ethylamino)-1,1,1-trifluoro-, (3E)-
    • (E)-4-Ethoxy-4-ethylamino-1,1,1-trifluorobut-3-en-2-one
    • 898539-87-2
    • MDL: MFCD21602122
    • Inchi: 1S/C8H12F3NO2/c1-3-12-7(14-4-2)5-6(13)8(9,10)11/h5,12H,3-4H2,1-2H3/b7-5+
    • InChI Key: QHTJTBAVCXYQJH-FNORWQNLSA-N
    • SMILES: FC(C(/C=C(\NCC)/OCC)=O)(F)F

Computed Properties

  • Exact Mass: 211.08201311Da
  • Monoisotopic Mass: 211.08201311Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.3Ų
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